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Compound of Interest

Compound Name: Cizolirtine

Cat. No.: B235439 Get Quote

For researchers and scientists engaged in drug development, the proper disposal of chemical

compounds is a critical component of laboratory safety and environmental responsibility. This

guide provides essential information on the proper disposal procedures for Cizolirtine, aligning

with general best practices for pharmaceutical waste management in the absence of specific

guidelines for this compound.

Immediate Safety and Handling
While a specific Safety Data Sheet (SDS) for Cizolirtine outlining detailed disposal instructions

was not identified, standard laboratory safety protocols should be strictly followed when

handling this and any other chemical compound. This includes the use of personal protective

equipment (PPE) such as gloves, safety glasses, and lab coats.

Cizolirtine: Chemical and Physical Properties
A summary of the known quantitative data for Cizolirtine is presented below to inform handling

and disposal considerations.
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Property Value

Molecular Formula C15H21N3O[1][2]

Molecular Weight 259.35 g/mol [1][2][3]

Percent Composition C 69.47%, H 8.16%, N 16.20%, O 6.17%[2]

CAS Registry Number 142155-43-9[2]

General Pharmaceutical Waste Disposal Procedures
The disposal of pharmaceutical waste is regulated by various federal and state agencies,

including the Environmental Protection Agency (EPA) and the Drug Enforcement Administration

(DEA).[4][5] The primary goal of these regulations is to protect public health and the

environment from potential contamination.[4]

It is crucial to note that the following procedures are based on general guidelines for

pharmaceutical waste and may need to be adapted based on local regulations and the specific

hazardous characteristics of Cizolirtine, which should be determined by a qualified

professional.

Step 1: Waste Identification and Segregation

The first step in proper disposal is to determine if the Cizolirtine waste is classified as

hazardous. Pharmaceutical waste is broadly categorized as:

Hazardous Waste: This includes pharmaceuticals that are specifically listed by the EPA (P-

listed or U-listed) or exhibit hazardous characteristics (e.g., ignitability, corrosivity, reactivity,

toxicity).[6]

Non-Hazardous Waste: Pharmaceuticals that do not meet the criteria for hazardous waste.

[7]

Controlled Substances: These are regulated by the DEA and have specific disposal

requirements to prevent diversion.[7]
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Without a specific SDS, a conservative approach would be to handle Cizolirtine as potentially

hazardous waste until a formal determination can be made.

Step 2: Containerization and Labeling

Proper containment and labeling are essential to ensure safe handling and disposal.

Hazardous Waste: Use designated, leak-proof, and clearly labeled containers. Black

containers are often used for RCRA hazardous pharmaceutical waste.

Non-Hazardous Waste: Use separate, clearly labeled containers. Blue or white containers

are often used for non-RCRA pharmaceutical waste.

All containers should be labeled with the words "Hazardous Waste" (if applicable), the name of

the waste, and the date of accumulation.

Step 3: Storage

Store waste containers in a secure, designated area away from incompatible materials. The

storage duration is subject to regulatory limits based on the amount of hazardous waste

generated.

Step 4: Disposal

The recommended disposal method for most pharmaceutical waste is incineration by a

licensed hazardous waste management vendor.[5][7][8]

Never flush Cizolirtine down the drain or dispose of it in the regular trash. The EPA's

Subpart P rule prohibits the sewering of hazardous waste pharmaceuticals.[5]

Contact your institution's Environmental Health and Safety (EHS) department or a certified

waste disposal contractor to arrange for pickup and disposal.[8]

The following diagram outlines the general workflow for the proper disposal of Cizolirtine.
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Figure 1. General workflow for Cizolirtine disposal.
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Experimental Protocols
No experimental protocols for the disposal of Cizolirtine were found in the available search

results. The procedures outlined above are based on established guidelines for pharmaceutical

waste management.

By adhering to these general principles and consulting with safety professionals, researchers

can ensure the safe and compliant disposal of Cizolirtine, thereby protecting themselves, their

colleagues, and the environment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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